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Compound of Interest

Compound Name: Tetradecanoate

Cat. No.: B1227901 Get Quote

Essential safety and logistical information for the proper handling and disposal of

tetradecanoate (myristic acid) in a laboratory setting.

This document provides procedural, step-by-step guidance for researchers, scientists, and drug

development professionals to ensure the safe and compliant disposal of tetradecanoate.

Adherence to these protocols is critical for minimizing environmental impact and maintaining

occupational safety.

Hazard Identification and Personal Protective
Equipment (PPE)
Before handling or disposing of tetradecanoate, it is crucial to be aware of its potential

hazards. Tetradecanoic acid is classified as a hazardous chemical by the Occupational Safety

and Health Administration (OSHA) and can cause serious eye irritation.[1]

Required Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's

eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[1]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat should be worn to

prevent skin contact.[2]
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Respiratory Protection: In situations where dust may be generated, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[1]

Chemical and Physical Properties
Understanding the properties of tetradecanoate is essential for its safe handling and disposal.

Property Value

Synonyms Myristic acid

Molecular Formula C14H28O2

Molecular Weight 228.37 g/mol

Appearance White solid

Melting Point 50 - 57 °C / 122 - 134.6 °F[3]

Boiling Point 326 °C / 618.8 °F @ 760 mmHg[3]

Flash Point > 110 °C / > 230 °F[1][3]

Solubility Insoluble in water[1][3]

log Pow 5.9[1]

Spill Management Procedures
In the event of a spill, prompt and appropriate action is necessary to contain the substance and

prevent its spread.

Minor Spills:

Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.[2][4]

Dampen the Material: For solid spills, dampen the material with 60-70% ethanol to minimize

dust generation.[4]

Contain and Collect: Sweep up the dampened material and place it into a suitable, clearly

labeled container for disposal.[1][4]
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Clean the Area: Use an absorbent paper dampened with 60-70% ethanol to clean any

remaining material.[4] Follow with a soap and water wash of the contaminated surface.[4]

Major Spills:

Evacuate: Alert personnel in the vicinity and evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Cover the spill with an inert absorbent material like sand or earth to prevent it

from spreading.[5]

Collect: Once contained, collect the material and place it in a designated, labeled hazardous

waste container.[5]

Decontaminate: Clean the spill area thoroughly as described for minor spills.

Report: Report the spill to your institution's environmental health and safety (EHS) office.

Step-by-Step Disposal Protocol
The primary principle for the disposal of tetradecanoate is to adhere to all local, regional, and

national regulations.[1][6] Chemical waste generators are responsible for correctly classifying

their waste.[1][3][7]

Waste Characterization: Determine if the tetradecanoate waste is classified as hazardous.

This determination must be made in consultation with your institution's EHS office and local

hazardous waste regulations.[1][7] While some sources indicate it is not classified as

hazardous waste, others point to its hazardous nature under OSHA standards.[1][5]

Containerization:

Place tetradecanoate waste in a chemically compatible, leak-proof container.[2]

Ensure the container is in good condition and can be securely sealed.

If possible, use the original container.[8]
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Labeling:

Clearly label the waste container as "Hazardous Waste" (if applicable) and with the full

chemical name: "Tetradecanoic Acid" or "Myristic Acid."

Indicate the approximate quantity and date of accumulation.

Storage:

Store the waste container in a designated, well-ventilated, and cool, dry area.[8]

Store away from incompatible materials such as bases and reducing agents.[1][3]

Ensure secondary containment for liquid waste mixtures.

Disposal:

Do not dispose of tetradecanoate down the drain or in the regular trash.[2][3][5]

Arrange for pickup and disposal through your institution's EHS office or a licensed

chemical waste disposal contractor.

Experimental Workflow: Disposal Decision Process
The following diagram illustrates the decision-making process for the proper disposal of

tetradecanoate waste.
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Start: Tetradecanoate Waste Generated

Characterize Waste:
Is it contaminated with other hazardous chemicals?

Consult Institutional EHS &
Local Regulations

Is it classified as
hazardous waste?

Follow Institutional Guidelines
for Non-Hazardous Chemical Waste

No

Package, Label, and Store as
Hazardous Waste

Yes

Arrange for Pickup by
Licensed Waste Contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for tetradecanoate waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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